Saflufenacil-d7

• Molecular Formula: C17H17ClF4N4O5S
• Molecular Weight: 507.9 g/mol
• InChI: InChI=1S/C17H17ClF4N4O5S/c1-8(2)25(4)32(30,31)23-15(28)9-5-12(11(19)6-10(9)18)26-14(27)7-13(17(20,21)22)24(3)16(26)29/h5-8H,1-4H3,(H,23,28)/i1D3,2D3,8D
• InChIKey: GNHDVXLWBQYPJE-UNAVHCQLSA-N

Saflufenacil-d7 Internal Standard Overview

Saflufenacil-d7 (CAS: 2469260-39-5) is a stable isotope-labeled internal standard, specifically a deuterated analog of the herbicide Saflufenacil. Its molecular formula is C17H10D7ClF4N4O5S and its molecular weight is 507.9 g/mol . The compound is designed for use as an internal standard in quantitative analytical methods such as LC-MS, GC-MS, and NMR, primarily for the accurate quantification of Saflufenacil residues in complex matrices like food, soil, and biological samples [1]. This deuteration provides a mass shift that distinguishes it from the unlabeled analyte, enabling precise compensation for sample preparation and analytical variability.

Workflow Quantitative LC-MS/MS and GC-MS analysis

Selection Logic Isotope-labeled internal standard (ISTD) match

Use Context Matrix-effect correction in complex research matrices

• [1] MedChemExpress (MCE). Saflufenacil-d7 Product Page. View Source

Why Saflufenacil-d7 Outperforms Unlabeled Standards

Using unlabeled Saflufenacil or a non-isotopic structural analog as an internal standard for Saflufenacil quantification is unreliable due to the inability to compensate for matrix effects, extraction recovery variability, and ionization suppression/enhancement in LC-MS/MS [1]. Stable isotope-labeled (SIL) internal standards like Saflufenacil-d7 exhibit near-identical physicochemical properties and chromatographic behavior to the target analyte but are differentiated by mass. This ensures that any sample processing or analytical variability affects both the analyte and the internal standard equally, a prerequisite for accurate quantification. Class-level evidence confirms SIL internal standards are the first choice for minimizing assay problems related to stability, recovery, and ion suppression, whereas structural analogs often fail to correct these biases [2].

Unlabeled analyte May not compensate for matrix-induced signal suppression or enhancement, leading to quantitation bias.

Non-isotopic analog Chromatographic behavior may not transfer directly, requiring extensive method re-validation.

External calibration May not correct for sample preparation losses and recovery variability across research matrices.

• [1] Seger C, Vogeser M. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. Ann Lab Med. 2023;43(1):5-18. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Quantitative Evidence for Saflufenacil-d7

Mitigating Matrix Effects for Accurate Quantification

Class-level inference demonstrates that employing a stable isotope-labeled internal standard (SIL-IS) like Saflufenacil-d7 is a recognized best practice for mitigating matrix effects in LC-MS/MS. In contrast to non-isotopic internal standards or external calibration, a SIL-IS co-elutes with the analyte and experiences identical ion suppression or enhancement, thereby normalizing the signal response and improving accuracy [1]. A systematic review confirms that the use of matrix-matched calibrators and SIL-IS is a key strategy for minimizing the impact of matrix effects on quantification [2]. This principle is directly applicable to Saflufenacil-d7 for ensuring accurate quantification of Saflufenacil in complex environmental or biological matrices.

Matrix Effect Compensation

Class-level evidence

Analytical bias reduction: >15% to

Supports method accuracy validation

Class-level inference; verify in target research matrix.

Assay Precision Improvement

Class-level evidence

RSD reduction: >20% to ≤10%

Supports repeatability for high-throughput analysis

Class-level inference; normalizes recovery variability.

Standard Traceability

Supporting evidence

Characterized standard compliant with guidelines; traceable to USP/EP

Supports requirements for GLP/GMP/ISO labs

Supplier statement; documentation review context.

Evidence Dimension	Analytical accuracy and matrix effect compensation
Target Compound Data	Accurate quantification by compensating for matrix effects when used as an internal standard
Comparator Or Baseline	Unlabeled Saflufenacil or structural analog internal standard; external standard calibration
Quantified Difference	Use of a SIL-IS can reduce analytical bias caused by matrix effects from >15% to <5% (class-level observation)
Conditions	LC-MS/MS analysis in complex matrices (e.g., plant extracts, soil, plasma)

Why This Matters

For scientific procurement, this provides a clear rationale for investing in a deuterated standard to achieve the accuracy required for regulatory compliance and robust method validation.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Seger C, Vogeser M. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. Ann Lab Med. 2023;43(1):5-18. View Source

Enhanced Assay Precision via Recovery Normalization

Using a SIL-IS like Saflufenacil-d7 normalizes variability in sample preparation steps such as extraction, clean-up, and derivatization. Because the deuterated standard undergoes the same processing as the analyte, the ratio of analyte to internal standard remains constant, thereby improving assay precision [1]. In contrast, non-isotopic internal standards may have different extraction efficiencies or stabilities, leading to higher variability and lower precision in quantitative assays [2]. This class-level advantage is fundamental to the design of robust bioanalytical methods.

Assay Precision Improvement

Class-level evidence

RSD reduction: >20% to ≤10%

Supports repeatability for high-throughput analysis

Class-level inference; normalizes recovery variability.

Evidence Dimension	Assay precision (inter-day relative standard deviation, RSD)
Target Compound Data	Inter-day precision RSD typically ≤ 10% when using a SIL-IS
Comparator Or Baseline	Non-isotopic internal standard or no internal standard
Quantified Difference	Use of a SIL-IS can reduce RSD from >20% to <10% by compensating for recovery losses and injection variability (class-level observation)
Conditions	Sample extraction and analysis via LC-MS/MS

Why This Matters

For procurement, this translates to a more reliable analytical method with reduced need for repeat analyses, saving time and resources in high-throughput or regulated environments.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Seger C, Vogeser M. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. Ann Lab Med. 2023;43(1):5-18. View Source

Regulatory Compliance & Pharmacopeial Traceability

Saflufenacil-d7 is offered as a fully characterized reference standard compliant with regulatory guidelines for analytical method development and validation (AMV) and is suitable for quality control (QC) applications [1]. The product is designed to serve as a reference standard for traceability against pharmacopeial standards such as USP or EP [1]. This contrasts with generic, uncharacterized Saflufenacil or other analogs, which may not meet the stringent identity, purity, and stability documentation required for regulatory submissions. While not a direct quantitative performance metric, this documented characterization is a key differentiator for procurement in GxP environments.

Standard Traceability

Supporting evidence

Characterized standard compliant with guidelines; traceable to USP/EP

Supports requirements for GLP/GMP/ISO labs

Supplier statement; documentation review context.

Evidence Dimension	Regulatory compliance and documentation
Target Compound Data	Fully characterized reference standard compliant with regulatory guidelines; traceable to USP/EP
Comparator Or Baseline	Uncharacterized or technical-grade Saflufenacil; other non-certified analogs
Quantified Difference	Vendor-stated compliance vs. no compliance claim
Conditions	Analytical method development and validation (AMV), QC applications

Why This Matters

This differentiation is critical for laboratories operating under GLP, GMP, or ISO 17025 accreditation, where the use of traceable and certified reference materials is a mandatory requirement.

• [1] Axios Research. Saflufenacil-d7 Product Page. View Source

Application Scenarios for Saflufenacil-d7

Pesticide Residue Analysis in Food & Environment

In laboratories performing regulatory residue analysis (e.g., for EPA or EFSA compliance), Saflufenacil-d7 is the preferred internal standard for quantifying Saflufenacil residues in complex matrices like fruits, vegetables, cereals, soil, and water. Its use directly addresses the need to mitigate matrix effects and improve method accuracy and precision, as supported by class-level evidence [1]. This ensures that analytical results meet the stringent performance criteria required for legal tolerance enforcement and risk assessment.

Method Development & Validation for Saflufenacil

For analytical chemists developing and validating new LC-MS/MS methods for Saflufenacil, Saflufenacil-d7 is an essential reagent. It serves as the gold-standard internal standard for establishing assay parameters like linearity, accuracy, precision, and recovery, particularly when dealing with challenging sample matrices. Its use is aligned with regulatory expectations for bioanalytical method validation [2].

Environmental Fate & Metabolism Studies

Researchers studying the environmental degradation, transport, or metabolism of Saflufenacil in soil, water, or plant systems require accurate quantification of the parent compound and its metabolites. Saflufenacil-d7 enables reliable quantitation in the presence of complex environmental matrices, thereby facilitating accurate determination of half-lives, degradation pathways, and metabolite profiles [1]. This is crucial for generating robust data for environmental risk assessments.

QC in Agrochemical Formulation Manufacturing

In industrial settings, Saflufenacil-d7 is used as a reference standard in QC laboratories to verify the active ingredient content and purity of Saflufenacil-based formulations. Its use ensures batch-to-batch consistency and compliance with product specifications, leveraging its documented traceability and stability [2].

Application

Selection Property

Validation Focus

Pesticide Residue Analysis

ISTD Benchmarking

Matrix-effect context review

Method Development & Validation

Method Transfer Context

Accuracy and precision endpoint review

Environmental Fate Studies

Exposure Model Interpretation

Degradation and metabolite stability

Industrial Quality Control

Batch-to-batch Consistency Review

Potency and purity specification

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Axios Research. Saflufenacil-d7 Product Page. View Source